Cas no 2326068-11-3 (Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate)

• Product Name: Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate
• CAS No: 2326068-11-3
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 4769656
• PubChem ID: 137795625
• Update Time: 2026-02-26

Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate
• AK00807342
• AKOS037649103
• D80484
• MFCD31714491
• 2326068-11-3
• SCHEMBL26712654
• CS-0160713
• Methyl5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate
• BS-16577

• Inchi： 1S/C11H11FO4/c1-15-10(13)5-7-3-4-8(12)6-9(7)11(14)16-2/h3-4,6H,5H2,1-2H3
• InChI Key： MFNMAVPCIBTFRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OC)C=1)CC(=O)OC

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6

Additional information on Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate

Comprehensive Overview of Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate (CAS No. 2326068-11-3)

Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate (CAS No. 2326068-11-3) is a fluorinated aromatic ester compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a methoxycarbonyl group, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science, aligning with the growing demand for fluorinated building blocks and high-value intermediates.

The compound's CAS No. 2326068-11-3 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its benzoate backbone and fluorine substitution contribute to enhanced metabolic stability and bioavailability, traits highly sought after in pharmaceutical development. Recent trends show a surge in queries related to sustainable synthesis methods and green chemistry, prompting innovations in the production of Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate with minimal environmental impact.

In the context of drug design, this compound serves as a critical precursor for biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its electron-withdrawing properties, imparted by the fluoro group, are pivotal in modulating the electronic characteristics of target molecules. This aligns with the current focus on precision medicine and structure-activity relationship (SAR) studies, where subtle molecular modifications can drastically alter therapeutic efficacy.

From a commercial perspective, Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate is gaining traction in the fine chemicals market. Suppliers and manufacturers emphasize its role in custom synthesis and contract research, catering to the needs of biotech startups and large-scale pharmaceutical companies. The compound's stability under various conditions also makes it suitable for long-term storage and global logistics, addressing concerns about supply chain reliability.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of CAS No. 2326068-11-3. Quality control protocols are stringent, given the compound's application in high-throughput screening and preclinical studies. Researchers often inquire about spectroscopic data and chromatographic methods for this compound, underscoring the need for accurate and reproducible characterization.

Environmental and regulatory considerations are also paramount. The synthesis and handling of Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate adhere to REACH and GMP guidelines, ensuring compliance with international standards. The compound's low toxicity profile and biodegradability further enhance its appeal in sustainable industrial applications.

In summary, Methyl 5-fluoro-2-(2-methoxy-2-oxoethyl)benzoate (CAS No. 2326068-11-3) is a multifaceted compound with broad utility in medicinal chemistry, agrochemicals, and material science. Its integration into cutting-edge research and industrial processes highlights its importance in advancing scientific and technological frontiers. As the demand for specialty chemicals grows, this compound is poised to remain a key player in the global market.